Cas no 143129-53-7 (2-Pyrrolidinone, 3-acetyl-1-(phenylmethyl)-)

• Product Name: 2-Pyrrolidinone, 3-acetyl-1-(phenylmethyl)-
• CAS No: 143129-53-7
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1312871
• Update Time: 2024-08-14

2-Pyrrolidinone, 3-acetyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3-acetyl-1-(phenylmethyl)-

• Inchi： 1S/C13H15NO2/c1-10(15)12-7-8-14(13(12)16)9-11-5-3-2-4-6-11/h2-6,12H,7-9H2,1H3
• InChI Key： NMQBDPGEPWYYIL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC(C(C)=O)C1=O

Computed Properties

• Exact Mass: 217.11035

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 408.0±45.0 °C(Predicted)
• PSA: 37.38
• pka: 8.97±0.20(Predicted)